Cas no 79299-77-7 (9-cis-Retinyl Stearate)

• Product Name: 9-cis-Retinyl Stearate
• CAS No: 79299-77-7
• MF: C₃₈H₆₄O₂
• MW: 552.913572311401
• CID: 826793
• Update Time: 2025-05-26

9-cis-Retinyl Stearate Chemical and Physical Properties

Names and Identifiers

• 9-cis-Retinyl Stearate
• [(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] octadecanoate
• 9-cis-Retinyl Steara
• 9-cis-Retinol Octadecanoate

• Inchi： 1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24-,34-30+
• InChI Key： YNGACJMSLZMZOX-VBGKRDRLSA-N
• SMILES： C(/C1=C(C)CCCC1(C)C)=C\C(\C)=C/C=C/C(/C)=C/COC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 552.49100

Experimental Properties

• PSA: 26.30000
• LogP: 12.32270

Additional information on 9-cis-Retinyl Stearate

Introduction to 9-cis-Retinyl Stearate (CAS No. 79299-77-7): Applications and Recent Research Findings

9-cis-Retinyl Stearate, with the chemical compound identifier CAS No. 79299-77-7, is a derivative of retinol (vitamin A) that has garnered significant attention in the field of pharmaceuticals and cosmetics due to its unique biochemical properties. This compound is particularly valued for its stability and bioavailability, making it an attractive candidate for various therapeutic applications. The 9-cis configuration of the retinyl ester moiety plays a crucial role in its biological activity, influencing its interaction with cellular receptors and metabolic pathways.

The stearate esterification of 9-cis-retinol enhances the lipophilicity of the molecule, facilitating better absorption and distribution within biological systems. This characteristic is particularly beneficial in formulations designed for topical administration, where dermal penetration and sustained release are critical factors. The compound’s structural integrity also contributes to its resistance to degradation under ambient conditions, ensuring prolonged shelf life and efficacy in storage.

In recent years, 9-cis-retinyl stearate has been extensively studied for its potential in treating various dermatological conditions. Retinoids, including this derivative, are well-known for their anti-inflammatory, antioxidant, and anti-proliferative effects. Research has demonstrated that 9-cis-retinyl stearate can modulate skin cell differentiation, promote collagen synthesis, and inhibit the formation of hyperpigmentation. These properties make it a promising ingredient in anti-aging creams, acne treatments, and photodamage repair formulations.

One of the most compelling aspects of 9-cis-retinyl stearate is its lower irritancy profile compared to other retinoids like tretinoin or isotretinoin. This makes it a suitable option for sensitive skin types that may experience adverse reactions to more potent retinoids. Studies have shown that topical applications of 9-cis-retinyl stearate can improve skin texture and tone with minimal erythema or peeling, offering a more tolerable alternative for daily use.

The pharmacokinetic behavior of 9-cis-retinyl stearate has also been a subject of interest in clinical research. Upon topical application, the compound undergoes hydrolysis to release free 9-cis-retinoic acid, which then interacts with retinoic acid receptors (RARs) and retinoid X receptors (RXRs) to exert its biological effects. This mechanism of action ensures that the therapeutic benefits are realized without excessive systemic absorption, minimizing potential side effects.

Recent advancements in drug delivery systems have further enhanced the utility of 9-cis-retinyl stearate. Nanoencapsulation technologies have been employed to improve dermal penetration and controlled release profiles, thereby optimizing treatment efficacy. These innovations have opened new avenues for developing advanced cosmetic and pharmaceutical products that leverage the full potential of this compound.

In conclusion, 9-cis-retinyl stearate (CAS No. 79299-77-7) represents a significant advancement in retinoid-based therapies due to its stability, bioavailability, and favorable safety profile. Its ability to modulate skin physiology without causing excessive irritation positions it as a versatile ingredient in both cosmetic and medical applications. As research continues to uncover new therapeutic possibilities, the role of 9-cis-retinyl stearate is expected to expand further, solidifying its place as a cornerstone in modern dermatological treatments.